Cas no 1805104-58-8 (Methyl 5-bromo-2-chloro-3-cyanobenzoate)

• Product Name: Methyl 5-bromo-2-chloro-3-cyanobenzoate
• CAS No: 1805104-58-8
• MF: C₉H₅BrClNO₂
• MW: 274.498500585556
• CID: 4954654
• Update Time: 2025-05-19

Methyl 5-bromo-2-chloro-3-cyanobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-bromo-2-chloro-3-cyanobenzoate

• Inchi： 1S/C9H5BrClNO2/c1-14-9(13)7-3-6(10)2-5(4-12)8(7)11/h2-3H,1H3
• InChI Key： ZPTRURGUACRWAV-UHFFFAOYSA-N
• SMILES： BrC1C=C(C#N)C(=C(C(=O)OC)C=1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 275
• XLogP3: 2.8
• Topological Polar Surface Area: 50.1

Additional information on Methyl 5-bromo-2-chloro-3-cyanobenzoate

Introduction to Methyl 5-Bromo-2-Chloro-3-Cyanobenzoate (CAS No. 1805104-58-8)

Methyl 5-bromo-2-chloro-3-cyanobenzoate, with the CAS number 1805104-58-8, is a highly specialized organic compound that has garnered significant attention in the fields of chemistry, materials science, and pharmaceutical research. This compound is characterized by its unique structure, which includes a benzoate moiety substituted with bromine, chlorine, and cyano groups. The presence of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable component in various synthetic and analytical applications.

The synthesis of methyl 5-bromo-2-chloro-3-cyanobenzoate involves a series of carefully controlled reactions, often employing advanced methodologies such as Friedel-Crafts acylation or nucleophilic aromatic substitution. Recent studies have highlighted the importance of optimizing reaction conditions to achieve high yields and purity levels. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction rates while minimizing side reactions. This approach not only enhances the efficiency of the synthesis process but also aligns with the growing demand for sustainable chemical practices.

One of the most notable applications of methyl 5-bromo-2-chloro-3-cyanobenzoate is in the development of advanced materials. The compound serves as a precursor for generating functional polymers and nanoparticles with tailored properties. For example, its use in the synthesis of stimuli-responsive polymers has opened new avenues for applications in drug delivery systems and smart materials. Additionally, the compound's ability to act as a versatile building block in organic synthesis has been leveraged in the creation of complex molecular architectures, further underscoring its significance in modern chemical research.

Recent advancements in computational chemistry have also shed light on the electronic properties of methyl 5-bromo-2-chloro-3-cyanobenzoate. Through density functional theory (DFT) calculations, scientists have gained insights into the molecule's frontier molecular orbitals and reactivity patterns. These findings have been instrumental in designing more efficient synthetic pathways and predicting the behavior of related compounds in various chemical environments.

In conclusion, methyl 5-bromo-2-chloro-3-cyanobenzoate (CAS No. 1805104-58-8) stands as a testament to the ingenuity and precision required in modern chemical synthesis. Its diverse applications, coupled with ongoing research into its properties and potential uses, ensure that this compound will continue to play a pivotal role in advancing scientific knowledge and technological innovation.